Cas no 78859-83-3 (2(1H)-Quinolinone, 4-(benzoyloxy)-1-methyl-)

2(1H)-Quinolinone, 4-(benzoyloxy)-1-methyl- structure
78859-83-3 structure
Product name:2(1H)-Quinolinone, 4-(benzoyloxy)-1-methyl-
CAS No:78859-83-3
MF:C17H13NO3
MW:279.290024518967
CID:1794106
PubChem ID:2786127

2(1H)-Quinolinone, 4-(benzoyloxy)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinolinone, 4-(benzoyloxy)-1-methyl-
    • (1-methyl-2-oxoquinolin-4-yl) benzoate
    • AKOS024359310
    • ST50988781
    • 78859-83-3
    • DTXSID40383001
    • Inchi: InChI=1S/C17H13NO3/c1-18-14-10-6-5-9-13(14)15(11-16(18)19)21-17(20)12-7-3-2-4-8-12/h2-11H,1H3
    • InChI Key: PWOZFWCPCCAGPJ-UHFFFAOYSA-N
    • SMILES: Cn1c2ccccc2c(OC(=O)c2ccccc2)cc1=O

Computed Properties

  • Exact Mass: 279.08954328g/mol
  • Monoisotopic Mass: 279.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6Ų
  • XLogP3: 2.6

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